Cas no 1805111-96-9 (Methyl 5-bromo-4-methyl-2-nitrophenylacetate)

Methyl 5-bromo-4-methyl-2-nitrophenylacetate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both electron-withdrawing (nitro) and electron-donating (methyl) substituents, makes it a versatile building block for further functionalization. The bromine atom provides a reactive site for cross-coupling reactions, while the ester group allows for hydrolysis or transesterification. This compound is particularly useful in the preparation of complex molecules due to its stability and well-defined reactivity. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to light and moisture.

Methyl 5-bromo-4-methyl-2-nitrophenylacetate structure

1805111-96-9 structure

Product Name:Methyl 5-bromo-4-methyl-2-nitrophenylacetate

CAS No:1805111-96-9

MF:C₁₀H₁₀BrNO₄

MW:288.094702243805

CID:4977534

Update Time:2025-08-04

Methyl 5-bromo-4-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-4-methyl-2-nitrophenylacetate
- Inchi： 1S/C10H10BrNO4/c1-6-3-9(12(14)15)7(4-8(6)11)5-10(13)16-2/h3-4H,5H2,1-2H3
- InChI Key： MYKPNKAEPASPBG-UHFFFAOYSA-N
- SMILES： BrC1=CC(CC(=O)OC)=C(C=C1C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 2.6
Topological Polar Surface Area: 72.1

Methyl 5-bromo-4-methyl-2-nitrophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013016160-250mg	Methyl 5-bromo-4-methyl-2-nitrophenylacetate	1805111-96-9	97%	250mg	470.40 USD	2021-06-25
Alichem	A013016160-500mg	Methyl 5-bromo-4-methyl-2-nitrophenylacetate	1805111-96-9	97%	500mg	823.15 USD	2021-06-25
Alichem	A013016160-1g	Methyl 5-bromo-4-methyl-2-nitrophenylacetate	1805111-96-9	97%	1g	1,534.70 USD	2021-06-25

Methyl 5-bromo-4-methyl-2-nitrophenylacetate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Methyl 5-bromo-4-methyl-2-nitrophenylacetate

Comprehensive Overview of Methyl 5-bromo-4-methyl-2-nitrophenylacetate (CAS No. 1805111-96-9)

Methyl 5-bromo-4-methyl-2-nitrophenylacetate (CAS No. 1805111-96-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and a nitro group, makes it a valuable building block for designing complex molecules. Researchers and industries increasingly focus on this compound due to its versatility in cross-coupling reactions and catalysis, aligning with the growing demand for sustainable chemical processes.

The compound’s CAS number 1805111-96-9 ensures precise identification in global databases, critical for regulatory compliance and patent applications. Recent trends highlight its role in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Users frequently search for "synthesis methods for Methyl 5-bromo-4-methyl-2-nitrophenylacetate" or "applications of brominated nitro compounds," reflecting its relevance in cutting-edge research. Its ester functional group further enables modifications, catering to customized chemical workflows.

From an industrial perspective, Methyl 5-bromo-4-methyl-2-nitrophenylacetate aligns with green chemistry principles. Innovations in solvent-free reactions and biocatalysis have reduced environmental impact during its production. Analytical techniques like HPLC and NMR are essential for quality control, ensuring high purity for sensitive applications. The compound’s stability under controlled conditions makes it a preferred choice for high-throughput screening in pharmaceutical labs.

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In summary, Methyl 5-bromo-4-methyl-2-nitrophenylacetate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from material science to life sciences—underscore its importance in modern research. As industries prioritize sustainable synthesis and precision chemistry, this compound will remain a cornerstone in scientific advancement.